Cas no 1237518-65-8 (Methyl 5-(pyrimidin-2-yl)nicotinate)
1237518-65-8 structure
Product Name:Methyl 5-(pyrimidin-2-yl)nicotinate
CAS No:1237518-65-8
MF:C11H9N3O2
MW:215.208061933517
CID:1031167
PubChem ID:66989995
Update Time:2025-04-20
Methyl 5-(pyrimidin-2-yl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(pyrimidin-2-yl)nicotinate
- Methyl 5-(pyrimidin-2-yl)nicotite
- methyl 5-pyrimidin-2-ylpyridine-3-carboxylate
- RJCQONYNRJUNKH-UHFFFAOYSA-N
- SCHEMBL1315442
- DTXSID20736157
- Methyl5-(pyrimidin-2-yl)nicotinate
- J-522416
- DB-265477
- 1237518-65-8
- methyl 5-(pyrimidin-2-yl)pyridine-3-carboxylate
-
- Inchi: 1S/C11H9N3O2/c1-16-11(15)9-5-8(6-12-7-9)10-13-3-2-4-14-10/h2-7H,1H3
- InChI Key: RJCQONYNRJUNKH-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=CC(C2N=CC=CN=2)=C1)=O
Computed Properties
- Exact Mass: 215.069476538g/mol
- Monoisotopic Mass: 215.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65Ų
Methyl 5-(pyrimidin-2-yl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165445-1g |
methyl 5-(pyrimidin-2-yl)nicotinate |
1237518-65-8 | 95% | 1g |
$632 | 2021-08-05 | |
| Chemenu | CM165445-1g |
methyl 5-(pyrimidin-2-yl)nicotinate |
1237518-65-8 | 95% | 1g |
$611 | 2023-02-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763081-1g |
Methyl 5-(pyrimidin-2-yl)nicotinate |
1237518-65-8 | 98% | 1g |
¥4662.00 | 2024-08-09 |
Methyl 5-(pyrimidin-2-yl)nicotinate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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